![molecular formula C15H24N2O3S B4966809 3,4-dimethyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide](/img/structure/B4966809.png)
3,4-dimethyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related sulfonamide compounds involves various chemical reactions, including condensation and substitution processes, to introduce specific functional groups into the benzenesulfonamide framework. For instance, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide demonstrates a method involving the introduction of nitrophenyl tetrazolyl groups into the benzenesulfonamide structure, showcasing the versatility and complexity of these synthesis processes (Al-Hourani et al., 2016).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds can be determined using techniques like X-ray crystallography. Such studies reveal the spatial arrangement of atoms within the molecule and how this structure influences its chemical behavior and interaction with biological targets. The crystal structure analysis of related compounds provides insights into their conformation and the potential for molecular interactions, which is crucial for understanding their mechanism of action (Siddiqui et al., 2008).
Chemical Reactions and Properties
The chemical reactivity of sulfonamide compounds involves their interaction with various reagents, leading to the formation of new compounds with different properties. For example, the reactivity of sulfonamides with chlorosulfonic acid to produce sterically hindered isomeric forms demonstrates the compound's versatility in chemical synthesis and the potential for creating a wide range of derivatives with varying properties (Rublova et al., 2017).
Physical Properties Analysis
The physical properties of sulfonamide compounds, such as solubility, melting point, and crystalline structure, play a crucial role in their application and effectiveness in various fields. These properties are determined by the compound's molecular structure and can significantly influence its behavior in different environments. Studies focusing on the crystal structure and solubility can provide valuable information for the development of new compounds (Jia et al., 2019).
properties
IUPAC Name |
3,4-dimethyl-N-(3-morpholin-4-ylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S/c1-13-4-5-15(12-14(13)2)21(18,19)16-6-3-7-17-8-10-20-11-9-17/h4-5,12,16H,3,6-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXOPRTPXOSUEJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NCCCN2CCOCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethyl-N-[3-(4-morpholinyl)propyl]benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.